Diethylamine phosphate
Overview
Description
Diethylamine phosphate is a chemical compound that is used mainly as a chemical intermediate to produce the corrosion inhibitor N,N-diethylethanolamine . It is a clear colorless liquid with an ammonia-like odor .
Synthesis Analysis
Diethylamine is used in the production of corrosion inhibitor N, N - diethylethanolamine, by reaction with ethylene oxide . It is also a precursor to a wide variety of other commercial products .
Chemical Reactions Analysis
Diethylamine phosphate is involved in various chemical reactions. For instance, it is used in the production of corrosion inhibitor N, N - diethylethanolamine, by reaction with ethylene oxide . It is also a precursor to a wide variety of other commercial products .
Physical And Chemical Properties Analysis
Diethylamine phosphate has a molecular weight of 171.13 g/mol . It appears as a clear colorless liquid with an ammonia-like odor . It has a density of 5.9 lb/gal .
Scientific Research Applications
Agriculture: Enhancing Fertilizer Efficiency
Diethylamine phosphate can play a significant role in agriculture by improving the efficiency of fertilizers. Phosphorus is a crucial nutrient for plant growth, and its availability in soil is a limiting factor for crop production. Diethylamine phosphate can be used to create more effective phosphate fertilizers, which are better absorbed by plants, leading to higher yields and reduced environmental impact from fertilizer runoff .
Medicine: Pharmaceutical Intermediates
In the medical field, diethylamine phosphate serves as an intermediate in the synthesis of various pharmaceutical compounds. It is involved in the production of medications that require phosphate groups as part of their molecular structure. This includes drugs used for treating a range of conditions, from simple nutrient deficiencies to complex diseases .
Industrial Processes: Corrosion Inhibition
The industrial applications of diethylamine phosphate include its use as a chemical intermediate in the production of corrosion inhibitors. These inhibitors are essential in protecting metal surfaces and machinery in industrial settings, thereby prolonging their lifespan and ensuring the safety and efficiency of industrial operations .
Environmental Science: Pollution Control
Diethylamine phosphate contributes to environmental science by aiding in pollution control. It can be used in the treatment of waste and effluents to neutralize harmful substances before they are released into the environment. This helps in reducing the ecological footprint of industrial activities and promotes a cleaner environment .
Biochemistry: Enzyme Activity Modulation
In biochemistry, diethylamine phosphate is used to study enzyme activities, particularly those involving phosphate groups. It can act as an inhibitor or activator for certain enzymes, providing insights into enzymatic pathways and mechanisms. This has implications for understanding metabolic diseases and developing targeted therapies .
Materials Science: Advanced Material Synthesis
Lastly, in materials science, diethylamine phosphate is utilized in the synthesis of advanced materials. It can be a component in the creation of novel materials with specific properties, such as enhanced durability, conductivity, or reactivity. These materials have potential applications in electronics, construction, and nanotechnology .
Safety And Hazards
properties
IUPAC Name |
N-ethylethanamine;phosphoric acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11N.H3O4P/c1-3-5-4-2;1-5(2,3)4/h5H,3-4H2,1-2H3;(H3,1,2,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASLNLSYDVOWAFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC.OP(=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H14NO4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
68109-72-8, 74710-25-1, 109-89-7 (Parent) |
Source
|
| Record name | Ethanamine, N-ethyl-, phosphate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=68109-72-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanamine, N-ethyl-, phosphate (3:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=74710-25-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Diethylammonium phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068109728 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID6071089 |
Source
|
| Record name | Ethanamine, N-ethyl-, phosphate (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6071089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethylamine phosphate | |
CAS RN |
60159-97-9, 68109-72-8 |
Source
|
| Record name | Ethanamine, N-ethyl-, phosphate (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60159-97-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Diethylamine phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060159979 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Diethylammonium phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068109728 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanamine, N-ethyl-, phosphate (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanamine, N-ethyl-, phosphate (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6071089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diethylammonium dihydrogen phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.062.241 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Diethylamine phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.426 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary applications of Diethylamine Phosphate?
A1: Diethylamine Phosphate finds application in various fields. It is commonly used as an emulsifier in cosmetics and personal care products, as demonstrated by its presence in a dry skin lotion and deodorant []. It can also serve as a volatile corrosion inhibitor (VPI) for steel components []. Additionally, research highlights its use as a mobile phase component in High-Performance Liquid Chromatography (HPLC) for analyzing compounds like nicotine and bioactive compounds in plant extracts [, ].
Q2: Has Diethylamine Phosphate been identified as a potential allergen?
A2: Yes, research has identified Diethylamine Phosphate as a potential contact allergen. Four cases of allergic contact dermatitis were linked to this compound, with the source being a dry skin lotion and a deodorant containing it []. Patch testing confirmed the allergic reaction in these cases.
Q3: How can Diethylamine Phosphate be synthesized?
A3: High-purity Diethylamine Phosphate can be synthesized from crude wet-process phosphoric acid, offering a cost-effective method for obtaining this valuable compound []. This process yields a product with purity comparable to commercially available standards, as confirmed by various characterization techniques like chemical analysis, potentiometric titration, thermal analysis, and X-ray diffraction.
Q4: What is the role of Diethylamine Phosphate in analytical chemistry?
A4: Diethylamine Phosphate plays a crucial role in analytical chemistry, specifically in HPLC. It is frequently used as a component of the mobile phase, facilitating the separation and analysis of various compounds. For instance, it enables the effective analysis of nicotine trapped on cellulose acetate filters [] and the determination of bioactive compounds in Cortex Phellodendri, a medicinal plant [].
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